molecular formula C8H7N3S B8653360 3-Amino-4-phenyl-1,2,5-thiadiazole

3-Amino-4-phenyl-1,2,5-thiadiazole

Cat. No.: B8653360
M. Wt: 177.23 g/mol
InChI Key: QGEINUJSHAXTRZ-UHFFFAOYSA-N
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Description

3-Amino-4-phenyl-1,2,5-thiadiazole is a useful research compound. Its molecular formula is C8H7N3S and its molecular weight is 177.23 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C8H7N3S

Molecular Weight

177.23 g/mol

IUPAC Name

4-phenyl-1,2,5-thiadiazol-3-amine

InChI

InChI=1S/C8H7N3S/c9-8-7(10-12-11-8)6-4-2-1-3-5-6/h1-5H,(H2,9,11)

InChI Key

QGEINUJSHAXTRZ-UHFFFAOYSA-N

Canonical SMILES

C1=CC=C(C=C1)C2=NSN=C2N

Origin of Product

United States

Synthesis routes and methods

Procedure details

3-Chloro-4-phenyl-1,2,5-thiadiazole (3.19 g, 16.2 mmol) in THF (32 ml) at 0° C. was treated dropwise with a solution of lithium bis(trimethylsilyl)amide in THF (17.0 ml, 1.0 M, 17.0 mmol). After 10 min the mixture allowed to warm to ambient temperature for 1.5 hr, treated with 1N hydrochloric acid, and extracted three times into ether (total 300 ml). The combined organic phases were washed with saturated aqueous sodium bicarbonate and brine, and dried over magnesium sulfate and concentrated in vacuo. The residue was dissolved in methanol (50 ml) and triethylamine (0.5 ml) was heated to reflux for 15 hr and again concentrated in vacuo. Flash chromatography on silica gel (ethyl acetate/hexanes) yielded 3-amino-4-phenyl-1,2,5-thiadiazole (1.96 g, 68%) as a colorless solid.
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3.19 g
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32 mL
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17 mL
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